molecular formula C14H23N B15267792 [1-(4-Ethylphenyl)ethyl](2-methylpropyl)amine

[1-(4-Ethylphenyl)ethyl](2-methylpropyl)amine

Cat. No.: B15267792
M. Wt: 205.34 g/mol
InChI Key: CZZQPUQFONLVJQ-UHFFFAOYSA-N
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Description

1-(4-Ethylphenyl)ethylamine is a secondary amine featuring a 4-ethylphenyl group attached to an ethyl chain and a branched 2-methylpropyl (isobutyl) group.

Properties

Molecular Formula

C14H23N

Molecular Weight

205.34 g/mol

IUPAC Name

N-[1-(4-ethylphenyl)ethyl]-2-methylpropan-1-amine

InChI

InChI=1S/C14H23N/c1-5-13-6-8-14(9-7-13)12(4)15-10-11(2)3/h6-9,11-12,15H,5,10H2,1-4H3

InChI Key

CZZQPUQFONLVJQ-UHFFFAOYSA-N

Canonical SMILES

CCC1=CC=C(C=C1)C(C)NCC(C)C

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(4-Ethylphenyl)ethylamine typically involves the alkylation of an amine with an appropriate alkyl halide. One common method is the reaction of 4-ethylbenzyl chloride with 2-methylpropylamine under basic conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate to neutralize the hydrochloric acid formed during the reaction .

Industrial Production Methods

In an industrial setting, the production of 1-(4-Ethylphenyl)ethylamine may involve continuous flow processes to ensure high yield and purity. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations are crucial for efficient production .

Chemical Reactions Analysis

Types of Reactions

Oxidation: : 1-(4-Ethylphenyl)ethylamine can undergo oxidation reactions, typically using oxidizing agents such as potassium permanganate or chromium trioxide. These reactions can lead to the formation of corresponding ketones or carboxylic acids .

Reduction: : The compound can be reduced using reducing agents like lithium aluminum hydride or sodium borohydride, leading to the formation of secondary amines or alcohols .

Substitution: : Nucleophilic substitution reactions can occur, where the amine group can be replaced by other nucleophiles such as halides or alkoxides .

Common Reagents and Conditions

    Oxidizing Agents: Potassium permanganate, chromium trioxide

    Reducing Agents: Lithium aluminum hydride, sodium borohydride

    Bases: Sodium hydroxide, potassium carbonate

Major Products Formed

    Oxidation: Ketones, carboxylic acids

    Reduction: Secondary amines, alcohols

    Substitution: Halides, alkoxides

Scientific Research Applications

Mechanism of Action

The mechanism of action of 1-(4-Ethylphenyl)ethylamine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can act as an agonist or antagonist, modulating the activity of these targets. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Comparative Data Table

Compound Name Substituent(s) Molecular Formula Molar Mass Key Properties/Applications
1-(4-Ethylphenyl)ethylamine 4-Ethylphenyl, ethyl C₁₄H₂₃N (est.) ~193.34 Moderate lipophilicity; potential asymmetric synthesis
(4-Ethoxyphenyl)methylamine 4-Ethoxyphenyl C₁₃H₂₁NO 207.31 Higher polarity; solvent compatibility
{[4-(2-Fluoroethoxy)phenyl]methyl}(2-methylpropyl)amine 4-Fluoroethoxy C₁₃H₂₀FNO 225.31 Enhanced metabolic stability
[1-(4-Chlorophenyl)propyl][2-(4-methoxyphenyl)ethyl]amine 4-Chloro, 4-methoxy C₁₈H₂₂ClNO 303.83 Dual aromatic systems; drug intermediate
Methyl(2-methylpropyl)amine None (aliphatic) C₅H₁₃N 87.17 High volatility; base for quaternary salts

Biological Activity

1-(4-Ethylphenyl)ethylamine, a substituted amine, has garnered interest in medicinal chemistry due to its potential biological activities. This compound is characterized by a branched alkyl chain and a para-ethyl substituted phenyl group, which may influence its interaction with biological targets. Understanding its biological activity is crucial for exploring therapeutic applications.

Chemical Structure and Properties

The molecular formula of 1-(4-Ethylphenyl)ethylamine is C13H21N. The presence of both aromatic and aliphatic components suggests diverse interactions in biological systems. The structural features include:

  • Amine Group : Essential for interaction with receptors and enzymes.
  • Branched Alkyl Chain : May enhance lipophilicity and membrane permeability.
  • Phenyl Group : Potential for π-π interactions with biological macromolecules.

The biological activity of 1-(4-Ethylphenyl)ethylamine is primarily mediated through its interaction with various receptors and enzymes:

  • Enzyme Inhibition : The compound can inhibit enzyme activity by binding to active sites, thereby affecting metabolic pathways.
  • Receptor Modulation : It may act as an agonist or antagonist at specific receptors, influencing signaling pathways relevant to neurotransmission and other physiological processes.

Biological Activity Evidence

Research indicates that compounds similar to 1-(4-Ethylphenyl)ethylamine exhibit significant biological activities, particularly in the context of neurotransmitter systems. For instance, studies on related amines have shown effects on dopamine and norepinephrine transporters, suggesting potential stimulant properties or roles in treating mood disorders.

Table 1: Comparative Biological Activity of Related Compounds

Compound NameStructure FeaturesBiological Activity
[1-(4-Methylphenyl)ethyl]aminePara-methyl substitutionModerate dopamine reuptake inhibition
[1-(3,5-Dimethylphenyl)ethyl]amine3,5-dimethyl substitutionsPotent serotonin receptor modulation
[1-(4-Ethoxyphenyl)ethyl]aminePara-ethoxy substitutionSignificant GABA receptor activity

Case Studies

  • Neurotransmitter Interaction : A study demonstrated that similar alkyl-substituted phenylamines significantly inhibited the reuptake of norepinephrine and dopamine in vitro, suggesting that 1-(4-Ethylphenyl)ethylamine may have comparable effects due to its structural similarities .
  • Antitumor Activity : Research on structurally related compounds indicated potential antitumor properties when tested against various cancer cell lines. The mechanism involved modulation of apoptosis pathways through receptor interactions .
  • Pharmacokinetics and Metabolism : Investigations into the metabolism of related compounds revealed that the branched alkyl chain enhances bioavailability and distribution across biological membranes, which could be advantageous for therapeutic applications .

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